Cas no 88302-72-1 (Pentanal, 2-(acetyloxy)-)

• Product name: Pentanal, 2-(acetyloxy)-
• CAS No: 88302-72-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 638202
• PubChem ID: 13218002

Pentanal, 2-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 2-(acetyloxy)-
• 1-oxopentan-2-yl acetate
• DTXSID90529139
• 88302-72-1
• SCHEMBL6379379
• Pentalacetat

• Inchi： InChI=1S/C7H12O3/c1-3-4-7(5-8)10-6(2)9/h5,7H,3-4H2,1-2H3
• InChI Key： KLCJXOPUCJLTHE-UHFFFAOYSA-N
• SMILES： CCCC(C=O)OC(=O)C

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų